1-{3-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]phenyl}ethanol

• IUPAC Name: 1-[3-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]phenyl]ethanol
• InChI: InChI=1S/C16H17N3OS/c1-3-13-8-14-15(17-9-18-16(14)21-13)19-12-6-4-5-11(7-12)10(2)20/h4-10,20H,3H2,1-2H3,(H,17,18,19)
• InChI Key: OONDOTFVRQYLSY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(N=CN=C2S1)NC3=CC=CC(=C3)C(C)O
• Molecular Formula: C16H17N3OS
• Molecular Weight: 299.4 g/mol

Description

1-{3-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]phenyl}ethanol, also known as ETPE, is a chemical compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

1-{3-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]phenyl}ethanol has been studied for its potential applications in cancer research, as it has been shown to inhibit the activity of certain enzymes that are involved in tumor growth and metastasis. Additionally, this compound has been investigated for its potential use in the treatment of neurological disorders, as it has been shown to have neuroprotective properties.

Mechanism of Action

1-{3-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]phenyl}ethanol works by inhibiting the activity of certain enzymes, such as protein kinase C and matrix metalloproteinases, which are involved in cell signaling and tissue remodeling. By inhibiting these enzymes, this compound may be able to slow down or prevent the growth and spread of cancer cells, as well as protect neurons from damage.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the activity of protein kinase C, which is involved in cell signaling pathways that regulate cell growth and survival. Additionally, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tissue remodeling and can contribute to the spread of cancer cells. These effects suggest that this compound may have potential applications in cancer research and the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of 1-{3-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]phenyl}ethanol is that it has been shown to be relatively stable and easy to synthesize. However, one limitation is that more research is needed to fully understand its mechanism of action and potential applications in scientific research.

Future Directions

There are several future directions for research on 1-{3-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]phenyl}ethanol. One area of interest is its potential applications in cancer research, as it has been shown to inhibit the activity of enzymes that are involved in tumor growth and metastasis. Additionally, more research is needed to fully understand its neuroprotective properties and potential applications in the treatment of neurological disorders. Finally, further studies are needed to optimize the synthesis method of this compound and develop more efficient methods for its production.

Synthesis Methods

1-{3-[(6-ethylthieno[2,3-d]pyrimidin-4-yl)amino]phenyl}ethanol can be synthesized using a multi-step process that involves the reaction of 6-ethylthieno[2,3-d]pyrimidine-4-amine with 3-bromoaniline in the presence of a palladium catalyst. The resulting intermediate is then reacted with ethanol in the presence of a base to yield this compound.